Cas no 838856-09-0 (Phenol,4-[8,9-bis(2-methoxyethoxy)-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl]-2-bromo-)

Phenol,4-[8,9-bis(2-methoxyethoxy)-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl]-2-bromo- structure
838856-09-0 structure
Product name:Phenol,4-[8,9-bis(2-methoxyethoxy)-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl]-2-bromo-
CAS No:838856-09-0
MF:C23H24BrN3O5
MW:502.357765197754
CID:1813453

Phenol,4-[8,9-bis(2-methoxyethoxy)-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl]-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[8,9-bis(2-methoxyethoxy)-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl]-2-bromo-
    • Phenol, 4-[8,9-bis(2-methoxyethoxy)-1-methyl-3H-pyrazolo[3,4-c]isoquinolin-5-yl]-2-bromo-
    • Inchi: 1S/C23H24BrN3O5/c1-13-19-20-15(5-7-18(31-10-8-29-2)22(20)32-11-9-30-3)21(25-23(19)27-26-13)14-4-6-17(28)16(24)12-14/h4-7,12,28H,8-11H2,1-3H3,(H,25,26,27)
    • InChI Key: IFUQUARAFPYHQZ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C2=C3C(C(OCCOC)=C(OCCOC)C=C3)=C3C(C)=NNC3=N2)C=C1Br

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 702.1±70.0 °C(Predicted)
  • pka: 9.03±0.35(Predicted)

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